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Compound of Interest

Compound Name: Z433927330

Cat. No.: B2576984 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensuring laboratory safety and experimental integrity.

This document provides essential safety and logistical information for the handling of

Z433927330, a potent and selective inhibitor of Aquaporin-7 (AQP7).

Chemical Identity:

Identifier Value

IUPAC Name
Ethyl 4-[[[4-(1H-pyrazol-1-

yl)phenyl]methyl]carbamoylamino]benzoate

CAS Number 1005883-72-6

Molecular Formula C20H20N4O3

Molecular Weight 364.4 g/mol

Personal Protective Equipment (PPE)
When handling Z433927330, appropriate personal protective equipment must be worn to

minimize exposure and ensure personal safety. The following PPE is recommended, based on

general laboratory safety standards for handling chemical compounds. For specific details,

always refer to the material safety data sheet (MSDS) provided by the supplier.
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Protection Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dusts or

aerosols may be generated, a NIOSH-approved

respirator is recommended.

Operational Plan
1. Preparation and Handling:

Before handling, ensure that all necessary PPE is worn correctly.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Avoid direct contact with skin and eyes.

Prevent the formation of dust and aerosols.

Keep the compound away from incompatible substances such as strong oxidizing agents.

2. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperatures from suppliers are -20°C for long-term storage.[1]

3. Spills:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.
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Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a sealed

container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
All waste materials should be handled as hazardous waste and disposed of in accordance with

local, state, and federal regulations.

Unused Compound: Collect in a sealed, properly labeled container for chemical waste

disposal. Do not dispose of down the drain or in regular trash.

Contaminated Materials: Any materials that have come into contact with Z433927330, such

as gloves, pipette tips, and labware, should be collected in a designated hazardous waste

container.

Experimental Protocols
Z433927330 is utilized in various experimental settings to study the role of AQP7. Below are

summarized methodologies from cited research.

In Vitro Cell-Based Assays:

Parameter Description

Cell Lines
Various cancer cell lines (e.g., breast cancer,

leukemia).

Solvent
Dimethyl sulfoxide (DMSO) is commonly used to

prepare stock solutions.

Working Concentration

Typically in the micromolar (µM) range, with

IC50 values of approximately 0.2 µM for mouse

AQP7.[2]

Incubation Time
Varies depending on the specific assay, often

ranging from hours to days.
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In Vivo Animal Studies:

Parameter Description

Animal Models
Mice are commonly used in cancer and

metabolic research studies.

Formulation

For intraperitoneal injection, Z433927330 can

be dissolved in a vehicle such as 10% DMSO

and 90% corn oil.

Dosage
Dosages can vary, with examples in the

literature using 10 mg/kg.

Administration
Intraperitoneal injection is a common route of

administration.

Visualizations
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Caption: A logical workflow outlining the key steps for the safe handling of Z433927330.

Signaling Pathway Inhibition by Z433927330
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Caption: Diagram illustrating the inhibitory action of Z433927330 on the AQP7-mediated

glycerol transport pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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